Cas no 251453-07-3 (Silacyclobutane,1-chloro-1-(4-methoxyphenyl)-)

• Product Name: Silacyclobutane,1-chloro-1-(4-methoxyphenyl)-
• CAS No: 251453-07-3
• MF: C₁₀H₁₃ClOSi
• MW: 212.748122930527
• CID: 246399
• PubChem ID: 10987601
• Update Time: 2025-07-21

Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Silacyclobutane,1-chloro-1-(4-methoxyphenyl)-
• 1-(4-METHOXYPHENYL)-1-CHLOROSILACYCLOBUTANE
• 1-chloro-1-(4-methoxyphenyl)siletane
• 1-chloro-1-(4'-methoxyphenyl)silacyclobutane
• Silacyclobutane,1-chloro-1-(4-methoxyphenyl)
• Silacyclobutane, 1-chloro-1-(4-methoxyphenyl)-
• 251453-07-3
• SCHEMBL6435039
• DTXSID80450908

• MDL： MFCD09910002
• Inchi： 1S/C10H13ClOSi/c1-12-9-3-5-10(6-4-9)13(11)7-2-8-13/h3-6H,2,7-8H2,1H3
• InChI Key： AAWBPQWOJOCPHO-UHFFFAOYSA-N
• SMILES： Cl[Si]1(C2C=CC(=CC=2)OC)CCC1

Computed Properties

• Exact Mass: 212.04200
• Monoisotopic Mass: 212.0424193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 100°C/0/1mmHg
• Flash Point: 101.0±13.6 °C
• PSA: 9.23000
• LogP: 2.49020
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Silacyclobutane,1-chloro-1-(4-methoxyphenyl)-

Introduction to Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- (CAS No. 251453-07-3)

Silacyclobutane,1-chloro-1-(4-methoxyphenyl)-, with the chemical formula C⁸H₉ClSi, is a fascinating compound that has garnered significant attention in the field of organic and inorganic chemistry. This organosilicon compound belongs to the class of silacyclobutanes, which are known for their unique structural and electronic properties. The presence of a chloro substituent and a 4-methoxyphenyl group makes this compound particularly interesting for various synthetic applications.

The CAS number 251453-07-3 provides a unique identifier for this compound, ensuring precise classification and communication within the scientific community. Silacyclobutanes are generally characterized by their strained cyclic structure, which imparts high reactivity and makes them valuable intermediates in the synthesis of more complex molecules. The chloro group in Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- enhances its utility as a synthetic building block, allowing for further functionalization through nucleophilic substitution reactions.

The 4-methoxyphenyl moiety introduces an electron-donating group, which can influence the electronic properties of the molecule. This feature is particularly useful in applications where electronic tuning is required, such as in the design of organic semiconductors or catalysts. The combination of these structural elements makes Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- a versatile compound with potential applications in multiple domains.

In recent years, there has been a surge in research focused on organosilicon compounds due to their broad range of applications. Silacyclobutanes have been explored as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The strained ring structure of silacyclobutanes facilitates ring-opening reactions, which are pivotal in constructing more complex molecular architectures.

One of the most compelling aspects of Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- is its potential use in cross-coupling reactions. These reactions are fundamental in modern synthetic chemistry, enabling the formation of carbon-carbon bonds under mild conditions. The chloro substituent serves as an excellent leaving group in such transformations, making this compound a valuable reagent for constructing biaryl systems or other complex organic frameworks.

Recent advancements in catalytic systems have further highlighted the importance of silacyclobutanes in synthetic chemistry. Transition metal-catalyzed reactions involving these compounds have opened new avenues for the preparation of functionalized silacyclobutanes. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various aryl or vinyl groups into the silacyclobutane framework.

The methoxy group in the 4-methoxyphenyl moiety also contributes to the overall reactivity and stability of Silacyclobutane,1-chloro-1-(4-methoxyphenyl)-. Methoxy groups are known to enhance solubility and compatibility with various reaction conditions, making this compound more amenable to diverse synthetic protocols. Additionally, methoxy-substituted aromatic compounds often exhibit enhanced biological activity, suggesting potential applications in medicinal chemistry.

In the realm of materials science, Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- has shown promise as a precursor for advanced materials. The strained cyclic structure and electronic properties make it a suitable candidate for designing novel organic semiconductors or light-emitting diodes (OLEDs). These materials are critical components in modern electronics and optoelectronic devices.

The synthesis of Silacyclobutane,1-chloro-1-(4-methoxyphenyl)- typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by functional group interconversions. The use of specialized reagents and catalysts is often necessary to ensure regioselectivity and minimize side reactions.

One notable application of Silacyclobutane derivatives is in the field of polymer chemistry. The incorporation of silacyclobutane units into polymer backbones can lead to materials with unique mechanical and thermal properties. These polymers find applications in high-performance coatings, adhesives, and specialty plastics.

Another area where Silacyclobutane-based compounds are making an impact is in pharmaceutical research. The ability to precisely tune molecular structure makes these compounds valuable tools for drug discovery. By modifying the substituents on the silacyclobutane core, researchers can explore different pharmacophores and optimize drug-like properties such as solubility and bioavailability.

The current research landscape continues to reveal new possibilities for Silacyclobutane derivatives. Advances in computational chemistry have enabled more accurate predictions of molecular properties and reaction outcomes, facilitating faster discovery cycles. Additionally, green chemistry principles are being increasingly applied to improve the sustainability of synthetic processes involving these compounds.

In conclusion, Silacycлобутан (CAS No. 251453-07-3) represents a significant advancement in organosilicon chemistry with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists working on pharmaceuticals、advanced materials、and catalysis。 As research progresses，we can expect to see even more innovative applications emerging from this versatile class of compounds。